4-Cyano-2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide
4-Cyano-2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
879576-15-5
VCID:
VC0509658
InChI:
InChI=1S/C21H13FN4O2/c22-17-10-14(11-23)5-8-16(17)20(27)25-12-13-3-6-15(7-4-13)21-26-19-18(28-21)2-1-9-24-19/h1-10H,12H2,(H,25,27)
SMILES:
C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C=C(C=C4)C#N)F
Molecular Formula:
C21H13FN4O2
Molecular Weight:
372.4g/mol
4-Cyano-2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide
CAS No.: 879576-15-5
Main Products
VCID: VC0509658
Molecular Formula: C21H13FN4O2
Molecular Weight: 372.4g/mol
![4-Cyano-2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide - 879576-15-5](/images/no_structure.jpg)
| CAS No. | 879576-15-5 |
|---|---|
| Product Name | 4-Cyano-2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide |
| Molecular Formula | C21H13FN4O2 |
| Molecular Weight | 372.4g/mol |
| IUPAC Name | 4-cyano-2-fluoro-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide |
| Standard InChI | InChI=1S/C21H13FN4O2/c22-17-10-14(11-23)5-8-16(17)20(27)25-12-13-3-6-15(7-4-13)21-26-19-18(28-21)2-1-9-24-19/h1-10H,12H2,(H,25,27) |
| Standard InChIKey | ZPGTWSVGVLPNQG-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C=C(C=C4)C#N)F |
| Canonical SMILES | C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C=C(C=C4)C#N)F |
| PubChem Compound | 6462068 |
| Last Modified | Nov 11 2021 |
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